2-(2,4-dichlorophenoxy)-N-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C18H14Cl2N2O3S/c1-24-13-4-2-3-11(7-13)15-10-26-18(21-15)22-17(23)9-25-16-6-5-12(19)8-14(16)20/h2-8,10H,9H2,1H3,(H,21,22,23)
• InChI Key: TZAUFLLWSZCZSX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CSC(=N2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H14Cl2N2O3S
• Molecular Weight: 409.3 g/mol

Description

This compound is a derivative of 2-(2,4-dichlorophenoxy)acetic acid. It has been synthesized and evaluated for its antiproliferative activities against various cancer cell lines. The compound has shown promising results, particularly against MCF-7 and A549 cell lines.

Synthesis Analysis

The synthesis of this compound involves the addition of aromatic amines to 2-(2,4-dichlorophenoxy)-N-(2,2,2-trichloro-1-isothiocyanatoethyl)acetamide. The target products were obtained in 58-72% yield.

Molecular Structure Analysis

The structure of the synthesized compounds was confirmed by 1H and 13C NMR spectroscopy data.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound are based on the addition of aromatic amines.

Physical And Chemical Properties Analysis

The compound appears as pale yellow crystals. The melting point ranges from 191-193 °C.

Mechanism of Action

The synthesized compounds effectively interact with the active site of COX-2. Molecular docking studies indicated that these compounds bind to Met1160 from the hinge region. These compounds were found to be more selective for c-Met kinase.